Cas no 61588-02-1 (5(4H)-Isoxazolone, 3-methyl-4-[(4-nitrophenyl)methylene]-, (Z)-)

• Product Name: 5(4H)-Isoxazolone, 3-methyl-4-[(4-nitrophenyl)methylene]-, (Z)-
• CAS No: 61588-02-1
• MF: C₁₁H₈N₂O₄
• MW: 232.192222595215
• CID: 473832
• PubChem ID: 367459
• Update Time: 2025-04-19

5(4H)-Isoxazolone, 3-methyl-4-[(4-nitrophenyl)methylene]-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone, 3-methyl-4-[(4-nitrophenyl)methylene]-, (Z)-
• 3-methyl-4-[(4-nitrophenyl)methylidene]-1,2-oxazol-5-one
• 3-methyl-4-(4-nitrobenzylidene)isoxazol-5(4h)-one
• NCI60_012320
• DTXSID90327213
• 61588-02-1

• Inchi： 1S/C11H8N2O4/c1-7-10(11(14)17-12-7)6-8-2-4-9(5-3-8)13(15)16/h2-6H,1H3
• InChI Key： BLHMUVYAYXTPCU-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=N1)=CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 232.04844
• Monoisotopic Mass: 232.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 81.8